Cas no 17872-55-8 (Propanoic acid,3-hydroxy-2-(hydroxymethyl)-2-methyl-, methyl ester)
17872-55-8 structure
Product Name:Propanoic acid,3-hydroxy-2-(hydroxymethyl)-2-methyl-, methyl ester
Propanoic acid,3-hydroxy-2-(hydroxymethyl)-2-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,3-hydroxy-2-(hydroxymethyl)-2-methyl-, methyl ester
- 3-Hydroxy-2-hydroxymethyl-2-methyl-propionic acid methyl ester
- methyl 2,2-bis(hydroxymethyl)propionate
- methyl 3-hydroxy-2-(hydroxymethyl)-2-methylpropanoate
- NS00025886
- EINECS 241-824-2
- Propionic acid, 2,2-bis(hydroxymethyl)-, methyl ester
- Propanoic acid, 3-hydroxy-2-(hydroxymethyl)-2-methyl-, methyl ester
- EN300-4274880
- Methyl 3-hydroxy-2-(hydroxymethyl)-2-methylpropanoate #
- methyl 3-hydroxyl-2-(hydroxymethyl)-2-methylpropanoate
- doi:10.14272/RQEPEDPOJQCJJT-UHFFFAOYSA-N
- DTXSID7066273
- 17872-55-8
- 5S3GU3B2UK
- 10.14272/RQEPEDPOJQCJJT-UHFFFAOYSA-N
- Methyl 2,2-(hydroxymethyl)propionate
- 3-HYDROXY-2-HYDROXYMETHYL-2-METHYLPROPIONIC ACID METHYL ESTER
- SCHEMBL769720
- AKOS006271759
- UNII-5S3GU3B2UK
-
- Inchi: 1S/C6H12O4/c1-6(3-7,4-8)5(9)10-2/h7-8H,3-4H2,1-2H3
- InChI Key: RQEPEDPOJQCJJT-UHFFFAOYSA-N
- SMILES: OCC(C(=O)OC)(C)CO
Computed Properties
- Exact Mass: 148.07356
- Monoisotopic Mass: 148.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- PSA: 66.76
Propanoic acid,3-hydroxy-2-(hydroxymethyl)-2-methyl-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4274880-0.1g |
methyl 3-hydroxy-2-(hydroxymethyl)-2-methylpropanoate |
17872-55-8 | 95% | 0.1g |
$62.0 | 2023-06-02 | |
| Enamine | EN300-4274880-0.25g |
methyl 3-hydroxy-2-(hydroxymethyl)-2-methylpropanoate |
17872-55-8 | 95% | 0.25g |
$88.0 | 2023-06-02 | |
| Enamine | EN300-4274880-0.5g |
methyl 3-hydroxy-2-(hydroxymethyl)-2-methylpropanoate |
17872-55-8 | 95% | 0.5g |
$164.0 | 2023-06-02 | |
| Enamine | EN300-4274880-1.0g |
methyl 3-hydroxy-2-(hydroxymethyl)-2-methylpropanoate |
17872-55-8 | 95% | 1g |
$241.0 | 2023-06-02 | |
| Enamine | EN300-4274880-2.5g |
methyl 3-hydroxy-2-(hydroxymethyl)-2-methylpropanoate |
17872-55-8 | 95% | 2.5g |
$474.0 | 2023-06-02 | |
| Enamine | EN300-4274880-5.0g |
methyl 3-hydroxy-2-(hydroxymethyl)-2-methylpropanoate |
17872-55-8 | 95% | 5g |
$701.0 | 2023-06-02 | |
| Enamine | EN300-4274880-10.0g |
methyl 3-hydroxy-2-(hydroxymethyl)-2-methylpropanoate |
17872-55-8 | 95% | 10g |
$1040.0 | 2023-06-02 | |
| 1PlusChem | 1P00AM8U-50mg |
methyl 2,2-bis(hydroxymethyl)propionate |
17872-55-8 | 95% | 50mg |
$107.00 | 2024-06-18 | |
| 1PlusChem | 1P00AM8U-100mg |
methyl 2,2-bis(hydroxymethyl)propionate |
17872-55-8 | 95% | 100mg |
$135.00 | 2024-06-18 | |
| 1PlusChem | 1P00AM8U-250mg |
methyl 2,2-bis(hydroxymethyl)propionate |
17872-55-8 | 95% | 250mg |
$166.00 | 2024-06-18 |
Propanoic acid,3-hydroxy-2-(hydroxymethyl)-2-methyl-, methyl ester Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
17872-55-8 (Propanoic acid,3-hydroxy-2-(hydroxymethyl)-2-methyl-, methyl ester) Related Products
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